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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454 Get Quote

This guide provides a comprehensive overview of silver chlorate (AgClO3), detailing its

chemical properties, synthesis, and safety considerations relevant to laboratory and research

applications.

Core Properties of Silver Chlorate
Silver chlorate is an inorganic compound with the chemical formula AgClO3.[1][2][3] It is a

white, crystalline solid that is soluble in water. As a strong oxidizing agent, it is a common

reagent in inorganic chemistry experiments.[1][3] The compound is light-sensitive and should

be stored in tightly sealed, dark containers.[1]

Table 1: Physicochemical Properties of Silver Chlorate (AgClO3)

Property Value

Molecular Formula AgClO3

Molar Mass 191.32 g/mol [3][4]

Appearance White crystalline solid[1][2][3]

Density 4.443 g/cm³[2]

Synonyms Argentous chlorate, Silver(I) chlorate[2][4]

Table 2: Elemental Composition of Silver Chlorate (AgClO3)
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Element Symbol Atomic Mass Mass Percent

Silver Ag 107.8682 56.381%[5]

Chlorine Cl 35.453 18.531%[5]

Oxygen O 15.9994 25.088%[5]

Experimental Protocols: Synthesis of Silver
Chlorate
Several methods can be employed for the synthesis of silver chlorate in a laboratory setting.

The choice of method may depend on the desired purity of the final product and the availability

of starting materials.

Protocol 2.1: Double Displacement Reaction

This is the most common method for preparing silver chlorate.[2] It involves the reaction of

silver nitrate with sodium chlorate.

Reaction: AgNO₃ + NaClO₃ → AgClO₃ + NaNO₃[1]

Procedure:

Prepare aqueous solutions of silver nitrate and sodium chlorate.

Mix the two solutions to initiate the double displacement reaction.

The resulting solution will contain both silver chlorate and sodium nitrate.

Separate the two compounds through fractional recrystallization.[2]

Protocol 2.2: Reaction with Chloric Acid

Silver chlorate can also be synthesized by reacting chloric acid with silver oxide or silver

carbonate.

Procedure:
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Carefully add chloric acid to a suspension of silver oxide (Ag₂O) or silver carbonate

(Ag₂CO₃).

The reaction will yield a solution of silver chlorate.

A notable drawback of this method is the instability of concentrated chloric acid, which

may lead to a dilute product potentially contaminated with silver perchlorate.[2]

Protocol 2.3: High-Purity Synthesis

For applications requiring high-purity silver chlorate, a reaction between barium chlorate and

silver(I) fluoride can be utilized.

Procedure:

React barium chlorate with silver(I) fluoride in an aqueous solution.

Barium fluoride, being nearly insoluble in water, will precipitate out of the solution.

The resulting silver chlorate solution is of high purity. The main disadvantage of this

method is the high cost of silver fluoride.[2]

Chemical Reactions and Applications
Silver chlorate is a potent oxidizing agent and participates in several key chemical reactions.

Decomposition: Upon gentle heating, silver chlorate decomposes to form silver chloride and

oxygen gas.[3]

Reaction: 2AgClO₃(s) → 2AgCl(s) + 3O₂(g)[3]

Oxidation of Organic Compounds: Silver chlorate has been demonstrated to be an effective

oxidizing agent for certain organic compounds. For instance, it can oxidize crotonic acid and

isocrotonic acid.[2]

Preparation of Other Chlorates: Silver chlorate can be used to synthesize other chlorate salts

through double displacement reactions with metal chlorides.[2]
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Safety and Handling
Silver chlorate is a hazardous substance that requires careful handling.

Oxidizer: As a strong oxidizer, it can ignite or accelerate the combustion of organic materials.

[3]

Explosive Potential: It is sensitive to shock, friction, and heat and can be explosive.[2][3]

Rapid heating can cause it to detonate.[2] It can form an explosive complex with ammonia.

[1]

Toxicity: Ingestion can lead to moderate toxicity and gastrointestinal irritation.[3] It may also

cause argyria, as well as irritation to the eyes, skin, and respiratory system.[1]

Visualized Workflows and Pathways
Diagram 1: Synthesis of Silver Chlorate via Double Displacement
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Caption: Workflow for the synthesis of silver chlorate.

Diagram 2: Decomposition of Silver Chlorate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1588454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silver Chlorate (AgClO3)

Gentle Heating

Silver Chloride (AgCl) Oxygen (O2)

Silver Chlorate (AgClO3)

Strong Oxidizer Explosive Potential
(Heat, Shock, Friction) Toxic if Ingested Irritant

(Eyes, Skin, Respiratory)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588454#molecular-weight-and-formula-of-silver-
chlorate-agclo3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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